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Compound Name:
Docosatetraenoyl-CoA

Cat. No.: B15549093

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosatetraenoyl-CoA is an activated form of docosatetraenoic acid (DTA), a long-chain
polyunsaturated fatty acid. As a fatty acyl-CoA, it is an important metabolic intermediate
involved in various cellular processes, including lipid metabolism, membrane composition, and
the synthesis of signaling molecules. While specific research on docosatetraenoyl-CoA is
limited, its structural similarity to other well-studied polyunsaturated fatty acyl-CoAs, such as
arachidonoyl-CoA and docosahexaenoyl-CoA (DHA-Co0A), suggests its potential involvement in
modulating key cellular signaling pathways, particularly those related to inflammation and
immune responses.

These application notes provide a framework for designing and conducting cell-based assays
to investigate the biological functions of docosatetraenoyl-CoA. The protocols are based on
established methodologies for similar lipid molecules and are intended to serve as a starting
point for research in this area.

Hypothesized Signhaling Pathways

Based on the known functions of related polyunsaturated fatty acids like docosahexaenoic acid
(DHA), docosatetraenoyl-CoA may modulate inflammatory and metabolic signaling pathways.
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One proposed mechanism is the modulation of the NF-kB signaling pathway, a central
regulator of inflammation.[1] Similar to DHA, docosatetraenoyl-CoA could potentially inhibit the
activation of NF-kB, leading to a downstream reduction in the expression of pro-inflammatory
cytokines and adhesion molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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